(2S)-2-[[2-[(2-Azaniumylacetyl)amino]acetyl]amino]-3-(1H-imidazol-5-yl)propanoate (2S)-2-[[2-[(2-Azaniumylacetyl)amino]acetyl]amino]-3-(1H-imidazol-5-yl)propanoate Diglycyl-histidine is a tripeptide complexed with cupric ion designed to mimic specific Cu(II) transport site of ascorbate on albumin molecule; glycylglycylhistamine is An amine derived by enzymatic decarboxylation of histidine.
Brand Name: Vulcanchem
CAS No.: 7451-76-5
VCID: VC0526084
InChI: InChI=1S/C10H15N5O4/c11-2-8(16)13-4-9(17)15-7(10(18)19)1-6-3-12-5-14-6/h3,5,7H,1-2,4,11H2,(H,12,14)(H,13,16)(H,15,17)(H,18,19)
SMILES: C1=C(NC=N1)CC(C(=O)O)NC(=O)CNC(=O)CN
Molecular Formula: C10H15N5O4
Molecular Weight: 269.26 g/mol

(2S)-2-[[2-[(2-Azaniumylacetyl)amino]acetyl]amino]-3-(1H-imidazol-5-yl)propanoate

CAS No.: 7451-76-5

Inhibitors

VCID: VC0526084

Molecular Formula: C10H15N5O4

Molecular Weight: 269.26 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

(2S)-2-[[2-[(2-Azaniumylacetyl)amino]acetyl]amino]-3-(1H-imidazol-5-yl)propanoate - 7451-76-5

CAS No. 7451-76-5
Product Name (2S)-2-[[2-[(2-Azaniumylacetyl)amino]acetyl]amino]-3-(1H-imidazol-5-yl)propanoate
Molecular Formula C10H15N5O4
Molecular Weight 269.26 g/mol
IUPAC Name 2-[[2-[(2-aminoacetyl)amino]acetyl]amino]-3-(1H-imidazol-5-yl)propanoic acid
Standard InChI InChI=1S/C10H15N5O4/c11-2-8(16)13-4-9(17)15-7(10(18)19)1-6-3-12-5-14-6/h3,5,7H,1-2,4,11H2,(H,12,14)(H,13,16)(H,15,17)(H,18,19)
Standard InChIKey PDAWDNVHMUKWJR-ZETCQYMHSA-N
Isomeric SMILES C1=C(NC=N1)C[C@@H](C(=O)[O-])NC(=O)CNC(=O)C[NH3+]
SMILES C1=C(NC=N1)CC(C(=O)O)NC(=O)CNC(=O)CN
Canonical SMILES C1=C(NC=N1)CC(C(=O)[O-])NC(=O)CNC(=O)C[NH3+]
Appearance Solid powder
Description Diglycyl-histidine is a tripeptide complexed with cupric ion designed to mimic specific Cu(II) transport site of ascorbate on albumin molecule; glycylglycylhistamine is An amine derived by enzymatic decarboxylation of histidine.
Purity >98% (or refer to the Certificate of Analysis)
Sequence GGH
Shelf Life >3 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms diglycyl-histidine
diglycylhistidine
Gly-Gly-His
glycyl glycyl histidine
glycyl-glycyl-histidine
glycylglycyl-L-histidine
glycylglycylhistamine
Ni-GGH
nickel glycyl-glycyl-histidine
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4: Gruchlik A, Jurzak M, Chodurek E, Dzierzewicz Z. Effect of Gly-Gly-His, Gly-His-Lys and their copper complexes on TNF-alpha-dependent IL-6 secretion in normal human dermal fibroblasts. Acta Pol Pharm. 2012 Nov-Dec;69(6):1303-6. PubMed PMID: 23285694.
5: Matias AC, Villa dos Santos N, Chelegão R, Nomura CS, Fiorito PA, Cerchiaro G. Cu(GlyGlyHis) effects on MCF7 cells: copper uptake, reactive oxygen species generation and membrane topography changes. J Inorg Biochem. 2012 Nov;116:172-9. doi: 10.1016/j.jinorgbio.2012.07.012. Epub 2012 Aug 2. PubMed PMID: 23022694.
6: Lin M, Hu X, Ma Z, Chen L. Functionalized polypyrrole nanotube arrays as electrochemical biosensor for the determination of copper ions. Anal Chim Acta. 2012 Oct 9;746:63-9. doi: 10.1016/j.aca.2012.08.017. Epub 2012 Aug 23. PubMed PMID: 22975181.
7: Yokawa K, Kagenishi T, Kawano T. Prevention of oxidative DNA degradation by copper-binding peptides. Biosci Biotechnol Biochem. 2011;75(7):1377-9. Epub 2011 Jul 7. PubMed PMID: 21737913.
8: Lin M, Cho M, Choe WS, Yoo JB, Lee Y. Polypyrrole nanowire modified with Gly-Gly-His tripeptide for electrochemical detection of copper ion. Biosens Bioelectron. 2010 Oct 15;26(2):940-5. doi: 10.1016/j.bios.2010.06.030. Epub 2010 Jun 25. PubMed PMID: 20630738.
9: Lin M, Cho MS, Choe WS, Lee Y. Electrochemical analysis of copper ion using a Gly-Gly-His tripeptide modified poly(3-thiopheneacetic acid) biosensor. Biosens Bioelectron. 2009 Sep 15;25(1):28-33. doi: 10.1016/j.bios.2009.05.035. Epub 2009 Jun 6. PubMed PMID: 19560335.
10: Hamada H, Abe Y, Nagane R, Fang YY, Lewis MA, Long EC, Chikira M. DNA-fiber EPR investigation of the influence of amino-terminal residue stereochemistry on the DNA binding orientation of Cu(II).Gly-Gly-His-derived metallopeptides. J Inorg Biochem. 2007 Oct;101(10):1529-36. Epub 2007 Jul 3. PubMed PMID: 17706784; PubMed Central PMCID: PMC2140950.
11: Jones EA, Lockyer NP, Kordys J, Vickerman JC. Suppression and enhancement of secondary ion formation due to the chemical environment in static-secondary ion mass spectrometry. J Am Soc Mass Spectrom. 2007 Aug;18(8):1559-67. Epub 2007 May 24. PubMed PMID: 17604641.
12: Fang YY, Claussen CA, Lipkowitz KB, Long EC. Diastereoselective DNA cleavage recognition by Ni(II) x Gly-Gly-His-derived metallopeptides. J Am Chem Soc. 2006 Mar 15;128(10):3198-207. PubMed PMID: 16522100; PubMed Central PMCID: PMC2538425.
13: Alipázaga MV, Moreno RG, Linares E, Medeiros MH, Coichev N. Oxidative DNA damage induced by autoxidation of microquantities of S(IV) in the presence of Ni(II)-Gly-Gly-His. Dalton Trans. 2005 Dec 7;(23):3738-44. PubMed PMID: 16471054.
14: Van Dijk J, Lafont C, Knetsch ML, Derancourt J, Manstein DJ, Long EC, Chaussepied P. Conformational changes in actin-myosin isoforms probed by Ni(II).Gly-Gly-His reactivity. J Muscle Res Cell Motil. 2004;25(7):527-37. Epub 2005 Feb 9. PubMed PMID: 15711883.
15: Green BJ, Tesfai TM, Margerum DW. Nickel(III) oxidation of its glycylglycylhistamine complex. Dalton Trans. 2004 Nov 7;(21):3508-14. Epub 2004 Sep 20. PubMed PMID: 15510270.
16: Brown KC, Kodadek T. Protein cross-linking mediated by metal ion complexes. Met Ions Biol Syst. 2001;38:351-84. Review. PubMed PMID: 11219015.
17: Steullet V, Dixon DW. Design, synthesis and DNA-cleavage of Gly-Gly-His-naphthalene diimide conjugates. Bioorg Med Chem Lett. 1999 Oct 18;9(20):2935-40. PubMed PMID: 10571151.
18: Joshi PC. Copper(II) as an efficient scavenger of singlet molecular oxygen. Indian J Biochem Biophys. 1998 Aug;35(4):208-15. PubMed PMID: 9854900.
19: Brown KC, Yu Z, Burlingame AL, Craik CS. Determining protein-protein interactions by oxidative cross-linking of a glycine-glycine-histidine fusion protein. Biochemistry. 1998 Mar 31;37(13):4397-406. PubMed PMID: 9521759.
20: Dicks AP, Williams DL. Generation of nitric oxide from S-nitrosothiols using protein-bound Cu2+ sources. Chem Biol. 1996 Aug;3(8):655-9. PubMed PMID: 8807899.
PubChem Compound 100097
Last Modified Nov 11 2021
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